N-(3-hydroxy-3-(thiophen-2-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(3-hydroxy-3-thiophen-2-ylpropyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C18H22N2O4S2/c21-16(17-4-3-13-25-17)9-10-19-18(22)14-5-7-15(8-6-14)26(23,24)20-11-1-2-12-20/h3-8,13,16,21H,1-2,9-12H2,(H,19,22)
• InChI Key: FNGHQPYNBGVFEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCCC(C3=CC=CS3)O
• Molecular Formula: C18H22N2O4S2
• Molecular Weight: 394.5 g/mol

Description

N-(3-hydroxy-3-(thiophen-2-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as THPPB, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. THPPB belongs to a class of compounds called sulfonylbenzamides, which have been studied extensively for their pharmacological properties.

Scientific Research Applications

Pharmacological Characterization

Compounds similar to N-(3-hydroxy-3-(thiophen-2-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide have been studied for their pharmacological properties, specifically their interactions with opioid receptors. For example, research on κ-opioid receptor antagonists highlighted their potential in treating depression and addiction disorders, as demonstrated through various assays and models (Grimwood et al., 2011).

Histone Deacetylase Inhibition

Another area of research involves the inhibition of histone deacetylases (HDACs), a class of enzymes that play a critical role in regulating gene expression. Compounds designed to inhibit HDACs, like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, have shown promise as anticancer drugs due to their ability to block cancer cell proliferation and induce apoptosis (Zhou et al., 2008).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds is a significant area of chemical research due to their wide range of applications in pharmaceuticals, agrochemicals, and materials science. Studies on the synthesis of compounds containing thiophene and pyrrolidine units have contributed to the development of new methodologies and the discovery of compounds with potential biological activities (Narule et al., 2007).

Antimicrobial Activity

Research into the antimicrobial activity of benzamide derivatives, including those with pyridyl and thiophene moieties, has identified compounds with significant activity against various bacteria. This line of research is crucial for developing new antibiotics to combat resistant strains of bacteria (Mobinikhaledi et al., 2006).

Material Science Applications

In materials science, compounds with pyrrolidine and thiophene units have been used in the synthesis of polymers and materials with unique properties, such as high thermal stability and solubility in polar solvents. These materials have potential applications in electronics, coatings, and as advanced materials for various industrial applications (Yang & Lin, 1995).